3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-6-methyl-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C17H16FN5O3S/c1-21-15(24)13-12(19-17(21)26)14(27-20-13)16(25)23-8-6-22(7-9-23)11-4-2-10(18)3-5-11/h2-5H,6-9H2,1H3,(H,19,26)
• InChI Key: PUXTWVNMESGNFC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C17H16FN5O3S
• Molecular Weight: 389.4 g/mol

Description

The compound “3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals. The compound also includes a fluorophenyl group, which can enhance the biological activity of the molecule.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The synthesis of piperazine derivatives has been a subject of recent research, with methods including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The piperazine ring and the fluorophenyl group are key structural elements. The exact 3D structure can be viewed using specific software.

Chemical Reactions Analysis

The compound is likely to undergo a variety of chemical reactions, given its complex structure. For instance, the piperazine ring can undergo reactions such as N-alkylation. The exact reactions would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of the fluorophenyl group could influence its polarity and solubility.

Future Directions

The compound “3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-6-methyl-4H,5H,6H,7H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione” and its derivatives could be a subject of future research, given the wide range of biological activities associated with piperazine derivatives. Further studies could explore its potential applications in medicine and pharmacology.